2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide

• IUPAC Name: 2-[[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H20ClFN2O2S/c1-2-10-22-19(25)13-6-3-4-9-17(13)23-18(24)12-26-11-14-15(20)7-5-8-16(14)21/h3-9H,2,10-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: LFLWBWINIWTAEQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C19H20ClFN2O2S
• Molecular Weight: 394.9 g/mol

Description

2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is commonly referred to as CFTR corrector due to its ability to correct the function of cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for the development of cystic fibrosis.

Mechanism of Action

2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide acts as a 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide corrector by binding to the 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide protein and stabilizing it. This allows the protein to reach the cell surface and function properly, thereby improving the transport of chloride ions across the cell membrane. This mechanism of action has been extensively studied in vitro and in vivo, and has shown promising results in the treatment of cystic fibrosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide have been extensively studied in vitro and in vivo. It has been shown to improve the function of the 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide protein, thereby improving the transport of chloride ions across the cell membrane. This has a positive effect on the respiratory system, as it helps to clear mucus from the airways and improve lung function. It has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as COPD and asthma.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide in lab experiments include its ability to improve the function of the 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide protein, its anti-inflammatory effects, and its potential applications in the treatment of various diseases. However, there are some limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the research on 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide. One direction is to further study its potential applications in the treatment of cystic fibrosis, COPD, and asthma. Another direction is to investigate its potential applications in the treatment of other diseases, such as cancer. Further studies are also needed to determine its long-term effects and potential toxicity.

Synthesis Methods

The synthesis of 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide involves the reaction of 2-chloro-6-fluorobenzyl chloride with thioacetic acid followed by the reaction with propylamine and benzoyl chloride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide has been extensively studied for its potential applications in the treatment of cystic fibrosis. It acts as a 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide corrector by stabilizing the protein and allowing it to reach the cell surface, thereby improving the function of the 2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)-N-propylbenzamide protein. It has also been studied for its potential applications in the treatment of other diseases such as chronic obstructive pulmonary disease (COPD) and asthma.